Cas no 2172571-04-7 (2-1-(1-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-1-(1-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2172571-04-7
• MF: C₁₁H₂₀N₄
• MW: 208.303301811218
• CID: 6289570
• PubChem ID: 165762375
• Update Time: 2025-10-28

2-1-(1-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylethan-1-amine
• 2172571-04-7
• EN300-1597995
• 2-[1-(1-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazol-4-yl]ethan-1-amine

• Inchi： 1S/C11H20N4/c1-3-11-10(6-7-12)13-14-15(11)8(2)9-4-5-9/h8-9H,3-7,12H2,1-2H3
• InChI Key： UBRAKAYYPJMWAI-UHFFFAOYSA-N
• SMILES： N1(C(CC)=C(CCN)N=N1)C(C)C1CC1

Computed Properties

• Exact Mass: 208.16879665g/mol
• Monoisotopic Mass: 208.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-1-(1-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazol-4-ylethan-1-amine

Comprehensive Guide to 2-(1-(1-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazol-4-yl)ethan-1-amine (CAS No. 2172571-04-7): Properties, Applications, and Research Insights

2-(1-(1-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazol-4-yl)ethan-1-amine (CAS No. 2172571-04-7) is a specialized triazole-based amine compound that has garnered significant attention in pharmaceutical and agrochemical research. This structurally unique molecule combines a cyclopropyl-ethyl moiety with a 1,2,3-triazole core, making it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate due to the presence of both the triazole ring and the primary amine functional group, which offer multiple sites for chemical modification.

The compound's molecular structure features a 1-cyclopropylethyl substituent at the N1 position of the triazole ring, along with an ethyl group at C5 and an aminoethyl side chain at C4. This arrangement creates a three-dimensional molecular geometry that may contribute to specific binding interactions in biological systems. Current studies focus on its potential as a building block for novel heterocyclic compounds, particularly in the development of small molecule therapeutics targeting various disease pathways. The CAS number 2172571-04-7 serves as a unique identifier for this compound in chemical databases and research literature.

In pharmaceutical applications, 2-(1-(1-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazol-4-yl)ethan-1-amine has shown promise as a precursor for kinase inhibitors and GPCR modulators, addressing current research trends in precision medicine and targeted therapy. The compound's structural features allow for diverse modifications, making it valuable for structure-activity relationship (SAR) studies. Recent publications highlight its potential in developing treatments for neurological disorders and metabolic diseases, aligning with growing interest in these therapeutic areas.

The synthesis of CAS 2172571-04-7 typically involves click chemistry approaches, particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC) reaction, followed by selective functionalization. This synthetic route aligns with current trends in green chemistry and atom-economical processes. Researchers are exploring optimized protocols to improve the yield and purity of this compound, with particular attention to scalability for potential industrial applications.

From a physicochemical properties perspective, 2-(1-(1-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazol-4-yl)ethan-1-amine exhibits moderate polarity due to its amine functionality and heterocyclic core. These characteristics influence its solubility profile and permeability, important factors in drug development. Computational chemistry studies suggest favorable ADME properties for derivatives of this compound, making it an attractive starting point for medicinal chemistry programs.

The compound's stability under various conditions has been investigated, with results indicating good thermal stability and compatibility with common organic solvents. These properties are crucial for its handling in laboratory settings and potential formulation development. Researchers emphasize the importance of proper storage conditions (typically under inert atmosphere at low temperatures) to maintain the compound's integrity over time.

In material science applications, 2-(1-(1-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazol-4-yl)ethan-1-amine has shown potential as a ligand for metal complexes and as a monomer for specialty polymers. The triazole-amine combination offers multiple coordination sites, while the cyclopropyl group introduces steric effects that can influence material properties. These characteristics align with current research directions in functional materials and smart coatings.

The global market for specialty chemical intermediates like CAS 2172571-04-7 is growing, driven by increasing demand for custom synthesis services and pharmaceutical outsourcing. Market analysts note particular interest from contract research organizations (CROs) and biotech companies focused on novel drug discovery. The compound's intellectual property landscape is actively evolving, with several patent applications covering its derivatives and synthetic methods.

Quality control of 2-(1-(1-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazol-4-yl)ethan-1-amine typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research applications. Current good manufacturing practices (cGMP) are increasingly applied to such specialty chemicals, reflecting the growing importance of quality assurance in research materials.

Future research directions for 2-(1-(1-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazol-4-yl)ethan-1-amine include exploration of its biological activity profile and development of more efficient synthetic routes. The compound's potential in combinatorial chemistry libraries and high-throughput screening platforms is particularly promising. As the scientific community continues to investigate triazole-containing compounds, this specific derivative stands out for its structural versatility and drug-like properties.

For researchers working with CAS 2172571-04-7, proper safety assessments and risk evaluations should always be conducted prior to handling. While not classified as hazardous under standard regulations, appropriate laboratory precautions should be followed when working with this or any chemical compound. Material safety data sheets (MSDS) should be consulted for specific handling and storage recommendations.

The growing body of literature on 2-(1-(1-cyclopropylethyl)-5-ethyl-1H-1,2,3-triazol-4-yl)ethan-1-amine reflects its importance in modern chemical research. As synthetic methodologies advance and biological screening becomes more sophisticated, this compound is likely to play an increasingly significant role in the development of new therapeutic agents and functional materials. Its unique combination of structural features and chemical reactivity positions it as a valuable tool for innovation across multiple scientific disciplines.